Cas no 107412-82-8 (Benzoic acid, 4-methyl-2-phenoxy-)
107412-82-8 structure
Product Name:Benzoic acid, 4-methyl-2-phenoxy-
CAS No:107412-82-8
MF:C14H12O3
MW:228.243284225464
CID:1183512
PubChem ID:62135634
Update Time:2025-04-20
Benzoic acid, 4-methyl-2-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methyl-2-phenoxy-
- 2-phenoxy-4-methylbenzoic acid
- SCHEMBL10397079
- DB-087420
- 57830-13-4
- MFCD14534894
- 107412-82-8
- AKOS011415884
- CINTXXPQWRCNAU-UHFFFAOYSA-N
- 2-methyl-4-phenoxybenzoicacid
- EN300-323242
- 2-methyl-4-phenoxybenzoic acid
-
- Inchi: 1S/C14H12O3/c1-10-9-12(7-8-13(10)14(15)16)17-11-5-3-2-4-6-11/h2-9H,1H3,(H,15,16)
- InChI Key: CINTXXPQWRCNAU-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(C(=O)O)=C(C)C=1
Computed Properties
- Exact Mass: 228.07866
- Monoisotopic Mass: 228.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 4-methyl-2-phenoxy- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
107412-82-8 (Benzoic acid, 4-methyl-2-phenoxy-) Related Products
- 877-22-5(o-Vanillic Acid)
- 91-52-1(2,4-Dimethoxybenzoic acid)
- 134-11-2(2-Ethoxybenzoic acid)
- 1466-76-8(2,6-Dimethoxybenzoic acid)
- 1521-38-6(2,3-Dimethoxybenzoic acid)
- 2237-36-7(4-Methoxysalicylic acid)
- 529-75-9(2-Methoxybenzoic acid)
- 570-02-5(2,4,6-Trimethoxybenzoic acid)
- 579-75-9(2-Methoxybenzoic acid)
- 2243-42-7(2-Phenoxybenzoic acid)
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